Cas no 2680749-67-9 (2-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 2-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680749-67-9
• MF: C₁₁H₁₀F₃NO₃
• MW: 261.19721364975
• CID: 5652844
• PubChem ID: 165916611
• Update Time: 2025-10-21

2-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280869
• 2-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid
• 2680749-67-9

• Inchi： 1S/C11H10F3NO3/c1-2-15(10(18)11(12,13)14)8-6-4-3-5-7(8)9(16)17/h3-6H,2H2,1H3,(H,16,17)
• InChI Key： YLVHAFYOQUGEHO-UHFFFAOYSA-N
• SMILES： FC(C(N(CC)C1C=CC=CC=1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 261.06127767g/mol
• Monoisotopic Mass: 261.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid

Research Brief on 2-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid (CAS: 2680749-67-9): Recent Advances and Applications

The compound 2-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid (CAS: 2680749-67-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoroacetamido and benzoic acid functional groups, has shown promising potential in various applications, including drug development, medicinal chemistry, and biochemical assays. Recent studies have explored its synthesis, physicochemical properties, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of interest is the role of 2-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid as a versatile intermediate in the synthesis of more complex pharmaceutical compounds. Its unique chemical structure allows for selective modifications, making it a valuable building block for the development of novel therapeutics. Recent publications have highlighted its use in the synthesis of protease inhibitors and other enzyme-targeting drugs, leveraging its ability to interact with specific biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a scaffold for designing small-molecule inhibitors of inflammatory pathways. The study demonstrated that derivatives of 2-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid exhibited potent anti-inflammatory activity in vitro and in vivo, with minimal cytotoxicity. These findings suggest its applicability in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another notable advancement is the compound's utility in biochemical assays. Due to its fluorescent properties and stability under physiological conditions, 2-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid has been employed as a probe for studying enzyme kinetics and protein-ligand interactions. A recent ACS Chemical Biology article detailed its use in real-time monitoring of enzymatic reactions, providing a robust tool for high-throughput screening in drug discovery.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and bioavailability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a 2024 preprint on bioRxiv proposed a novel nanoparticle-based delivery system to enhance the compound's solubility and targeted delivery, potentially broadening its therapeutic applications.

In conclusion, 2-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid (CAS: 2680749-67-9) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from drug development to biochemical assays, with recent studies underscoring its potential in addressing unmet medical needs. Future research will likely focus on refining its properties and expanding its utility, solidifying its role in the advancement of biomedical science.